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Compound of Interest

Compound Name: (4-Methylmorpholin-3-yl)methanol

Cat. No.: B1290380

Abstract

This document provides a detailed experimental protocol for the synthesis of (4-
Methylmorpholin-3-yl)methanol. The method described is a reductive amination of
morpholin-3-ylmethanol using formaldehyde in the presence of a palladium on carbon catalyst.
This protocol is intended for researchers in organic synthesis, medicinal chemistry, and drug
development.

Introduction

(4-Methylmorpholin-3-yl)methanol is a substituted morpholine derivative. Morpholine and its
derivatives are important structural motifs found in numerous biologically active compounds
and are utilized as building blocks in medicinal chemistry. This protocol outlines a
straightforward and effective method for the N-methylation of morpholin-3-ylmethanol to yield
the target compound.

Reaction Scheme

The synthesis proceeds via the reductive amination of the secondary amine in morpholin-3-
ylmethanol with formaldehyde.
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Reaction Scheme

Reactants

Morpholin-3-ylmethanol

Formaldehyde

Pd/C

Reagents & Catalyst

Methanol H2 (gas)

+ R2, C1, H2

in S1

Product

\/

(4-Methylmorpholin-3-yl)methanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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